25-hydroxyvitamin D3 3-(N-(4-azido-2-nitrophenyl)glycinate)
25-hydroxyvitamin D3 3-(N-(4-azido-2-nitrophenyl)glycinate)
Brand Name:
Vulcanchem
CAS No.:
101396-04-7
VCID:
VC0010516
InChI:
InChI=1S/C35H49N5O5/c1-23-10-14-28(45-33(41)22-37-31-17-13-27(38-39-36)21-32(31)40(43)44)20-26(23)12-11-25-9-7-19-35(5)29(15-16-30(25)35)24(2)8-6-18-34(3,4)42/h11-13,17,21,24,28-30,37,42H,1,6-10,14-16,18-20,22H2,2-5H3/b25-11+,26-12-/t24-,28-,29-,30?,35-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OC(=O)CNC4=C(C=C(C=C4)N=[N+]=[N-])[N+](=O)[O-])C
Molecular Formula:
C35H49N5O5
Molecular Weight:
619.807
25-hydroxyvitamin D3 3-(N-(4-azido-2-nitrophenyl)glycinate)
CAS No.: 101396-04-7
Main Products
VCID: VC0010516
Molecular Formula: C35H49N5O5
Molecular Weight: 619.807
| CAS No. | 101396-04-7 |
|---|---|
| Product Name | 25-hydroxyvitamin D3 3-(N-(4-azido-2-nitrophenyl)glycinate) |
| Molecular Formula | C35H49N5O5 |
| Molecular Weight | 619.807 |
| IUPAC Name | [(1R,3Z)-3-[(2E)-2-[(1R,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl] 2-(4-azido-2-nitroanilino)acetate |
| Standard InChI | InChI=1S/C35H49N5O5/c1-23-10-14-28(45-33(41)22-37-31-17-13-27(38-39-36)21-32(31)40(43)44)20-26(23)12-11-25-9-7-19-35(5)29(15-16-30(25)35)24(2)8-6-18-34(3,4)42/h11-13,17,21,24,28-30,37,42H,1,6-10,14-16,18-20,22H2,2-5H3/b25-11+,26-12-/t24-,28-,29-,30?,35-/m1/s1 |
| Standard InChIKey | SAGRKFMIWKIUIV-IQRITIODSA-N |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OC(=O)CNC4=C(C=C(C=C4)N=[N+]=[N-])[N+](=O)[O-])C |
| Synonyms | 25-hydroxyvitamin D3 3-(N-(4-azido-2-nitrophenyl)glycinate) |
| Last Modified | Aug 20 2021 |
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